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Compound of Interest

Compound Name: Cerium(III) nitrate hexahydrate

Cat. No.: B077679 Get Quote

An In-depth Technical Guide to Cerium(III) Nitrate Hexahydrate: Chemical Properties and

Structure

Introduction
Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) is a widely utilized inorganic compound,

serving as a primary precursor for the synthesis of various cerium-based materials, particularly

cerium oxide (ceria) nanoparticles.[1] Its high solubility in water and various organic solvents,

coupled with a relatively low decomposition temperature, makes it an ideal candidate for

applications in catalysis, materials science, and biomedicine.[1][2] This technical guide

provides a comprehensive overview of the chemical properties and structural characteristics of

cerium(III) nitrate hexahydrate, tailored for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
Cerium(III) nitrate hexahydrate is a colorless to light-red crystalline solid that is both

hygroscopic and air-sensitive.[3] It is highly soluble in water, alcohol, and acetone.[2][3] The

aqueous solution of cerium(III) nitrate hexahydrate is acidic.[3] Due to its oxidizing nature, it

is incompatible with strong reducing agents, strong acids, strong bases, cyanides, and

combustible materials.[3][4]
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Property Value References

Molecular Formula Ce(NO₃)₃·6H₂O [5]

CAS Number 10294-41-4 [4][6]

Molecular Weight 434.22 g/mol [1][7]

Appearance

Colorless or light red

crystalline powder or

agglomerating crystals.[3][5]

Melting Point 57 °C[2] - 96 °C[3]

Decomposition Temperature

Begins to decompose at 190

°C, with complete

decomposition to cerium oxide

by 390-400 °C.[2] Another

source indicates

decomposition starts above

200 °C.[6][8]

Solubility
Highly soluble in water,

alcohol, and acetone.[3][9]

Crystal System Triclinic (pinacoidal) [6][10][8]

Structural Characteristics
The crystal structure of cerium(III) nitrate hexahydrate has been identified as pinacoidal

triclinic.[6][10] In its hydrated form, the cerium ion is coordinated by water molecules and nitrate

groups. The exact coordination environment can be complex, but the presence of the

diaquapentanitratocerate(III) anion, [Ce(NO₃)₅(H₂O)₂]²⁻, has been observed in several related

salts, indicating a high coordination number for the cerium(III) ion.[6][10]

Experimental Protocols
Synthesis of Cerium Oxide (CeO₂) Nanoparticles via Co-
Precipitation
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Cerium(III) nitrate hexahydrate is a common precursor for the synthesis of cerium oxide

nanoparticles due to its high solubility and ease of conversion to the oxide form. The co-

precipitation method is a straightforward and cost-effective approach.[11][12]

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃)[11][12][13]

Deionized water

Ethanol (for washing)

Procedure:

Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of cerium(III) nitrate
hexahydrate by dissolving the appropriate amount in deionized water with constant stirring

to ensure a homogeneous solution.[13]

Precipitating Agent Preparation: Prepare a 0.3 M aqueous solution of sodium hydroxide.[13]

Precipitation: While vigorously stirring the cerium nitrate solution, add the sodium hydroxide

solution dropwise. A precipitate will form as the Ce³⁺ ions react with the hydroxide ions.[13]

The reaction leads to the formation of cerium hydroxide, which upon further processing,

converts to cerium oxide.

Washing: The resulting precipitate is separated from the solution via centrifugation. The

collected solid is then washed multiple times with deionized water and once with ethanol to

remove any unreacted precursors and byproducts.[12]

Drying and Calcination: The washed precipitate is dried in an oven at a temperature of

around 60-80 °C to remove the solvent.[12][14] Subsequently, the dried powder is calcined

at a higher temperature (e.g., 500-600 °C) for several hours to induce the formation of

crystalline cerium oxide nanoparticles.[11][14]
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Workflow for CeO₂ Nanoparticle Synthesis
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Caption: Synthesis of CeO₂ nanoparticles via co-precipitation.

Applications in Research and Drug Development
Cerium(III) nitrate hexahydrate's utility extends significantly into the biomedical and

pharmaceutical fields. It is a key component, along with silver sulfadiazine, in topical creams for

treating severe burns.[6][10][8] The cerium ions are believed to help prevent post-burn sepsis.

[15]

Furthermore, the cerium oxide nanoparticles synthesized from this precursor have garnered

substantial interest. These nanoparticles exhibit unique redox properties, cycling between Ce³⁺

and Ce⁴⁺ states, which imparts them with antioxidant capabilities.[13] This has led to their

investigation for treating conditions associated with oxidative stress, such as cardiac and

neurodegenerative diseases.[16][17] The antimicrobial properties of ceria nanoparticles are

also being explored for wound healing applications.[1][16]

Safety and Handling
Cerium(III) nitrate hexahydrate is classified as an oxidizing solid and can intensify fires;

contact with combustible materials may cause ignition.[4][18][19] It is also known to cause

serious eye damage and skin irritation.[4][18][19] Appropriate personal protective equipment,

including safety glasses and gloves, should be worn when handling this chemical.[4] It should

be stored in a cool, dry place away from combustible materials in a tightly closed container.[18]

[20] The compound is very toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chembk.com/en/chem/Cerium%20(III)%20nitrate%20hexahydrate
https://www.fishersci.com/store/msds?partNumber=AC218695000&productDescription=CERIUM+III+NITRATE+HEXA+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.beyondchem.com/productinfo/420922.html
https://en.wikipedia.org/wiki/Cerium_nitrates
https://www.spectrumchemical.com/media/sds/C1060_MSDS.pdf
https://www.chemkits.eu/salts/122-ceriumiii-nitrate-hexahydrate-10294-41-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173561.htm
https://encyclopedia.pub/entry/27637
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0035-001X2016000500496
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0035-001X2016000500496
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5028657/13849256/050026_1_online.pdf
https://www.mdpi.com/2673-687X/1/3/13
https://pmc.ncbi.nlm.nih.gov/articles/PMC10622885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10622885/
https://ucrisportal.univie.ac.at/en/publications/pharmacological-properties-of-cerium-compounds/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9104093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9104093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6617741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6617741/
https://www.carlroth.com/medias/SDB-5312-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUzNjR8YXBwbGljYXRpb24vcGRmfGFEQmtMMmhtTlM4NU1UZ3hNamt4TkRRMk16QXlMMU5FUWw4MU16RXlYMGRDWDBWT0xuQmtaZ3xlMjM0MzllNjZlYzVhZTY3Mjg3MmNiOGFmYWFmMzQwMDQ3MTIwNDU3M2Y0MmQyZTQwODU4MGY4ZDlhOWFkNGIx
https://pim-resources.coleparmer.com/sds/93317.pdf
https://www.carlroth.com/medias/SDB-5312-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjkwNzh8YXBwbGljYXRpb24vcGRmfGFEUTJMMmhtWmk4NU1UZ3hNamt4TnpReE1qRTBMMU5FUWw4MU16RXlYMEZWWDBWT0xuQmtaZ3wyNDg1NGY1MWUwMWNkMmNkNzI0MTkwN2JiNDhiOWExNDUzZjAwY2YzM2NkM2MxYjQ1NDg4YThkYjUwMDllMGU3
https://www.benchchem.com/product/b077679#cerium-iii-nitrate-hexahydrate-chemical-properties-and-structure
https://www.benchchem.com/product/b077679#cerium-iii-nitrate-hexahydrate-chemical-properties-and-structure
https://www.benchchem.com/product/b077679#cerium-iii-nitrate-hexahydrate-chemical-properties-and-structure
https://www.benchchem.com/product/b077679#cerium-iii-nitrate-hexahydrate-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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